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Magnesium Arsenate: Core Properties

For researchers requiring baseline data, the table below summarizes the identified chemical and physical

properties of magnesium arsenate.

Property Value / Description Source

CAS Number 10103-50-1 [1]

Molecular
Formula

As₂Mg₃O₈ (often reported as Mg₃(AsO₄)₂·xH₂O) [1] [2]

Molecular
Weight

350.75 g/mol [1]

Appearance White crystalline powder [1] [2]

Density 2.60 - 2.61 g/cm³ [1]

Water
Solubility

Insoluble [1] [2]

Crystal
Structure

Monoclinic [1]
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Property Value / Description Source

Stability Stable, but decomposes upon heating, releasing toxic arsenic fumes [1]

Use & Toxicity Historically used as an insecticide and wood preservative; classified as

highly toxic and a confirmed human carcinogen.

[3] [2]

Experimental Protocols for Related Magnesium-Arsenic
Systems

While protocols for "magnesium arsenate composition" are scarce, recent research focuses on using

magnesium-based compounds to remove arsenic from water. The methodologies from these studies can serve

as a robust experimental reference.

The following diagram outlines the general workflow for evaluating arsenic removal using in-situ formed

magnesium hydroxide, as described in the research.
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Detailed Methodology for Arsenic Removal Evaluation [4]

This protocol tests the efficiency of in-situ formed Mg(OH)₂ in removing arsenate (As(V)) from water.

1. Solution Preparation
Prepare a 10 mg/L As(V) stock solution using Na₂HAsO₄·7H₂O.

2. Experimental Setup & Reaction
Batch Experiments: Conduct experiments in a glass reactor with 200 mL of the As(V) solution,
stirred at ~150 rpm at 25°C.

For in-situ Mg(OH)₂: Add 0.1 mol/L MgCl₂ and NaOH solutions dropwise to the reactor to
achieve the desired concentration (e.g., 0.5 to 2.5 mmol/L).
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Kinetics: For kinetic studies, take samples at specific time intervals after adding a fixed dosage

of reagent (e.g., 2 mmol/L).
3. Sample Collection & Analysis

Collect aqueous samples and immediately filter through a 0.22 µm membrane filter.
Analyze the concentration of residual As(V) in the filtrate using Liquid Chromatography-
Atomic Fluorescence Spectrometry (LC-AFS).

4. Sludge Characterization
Collect the resulting solid precipitate (sludge) via centrifugation, wash, and dry at 80°C.
Characterize the sludge using:

Scanning Electron Microscopy with Energy-Dispersive X-ray Spectroscopy (SEM-
EDX): For morphology and elemental mapping of As distribution.

X-ray Diffraction (XRD): To determine the amorphous or crystalline structure.
Fourier-Transform Infrared Spectroscopy (FTIR): To identify functional groups.

X-ray Photoelectron Spectroscopy (XPS): For elemental valence and abundance
analysis.

Research Considerations and Gaps

Distinguish Compounds: Note that "Magnesium Aspartate" is a different, non-toxic magnesium
salt used in dietary supplements [5] [6] and is not relevant to magnesium arsenate studies.

Homeopathic Product Warning: "Magnesia Arsenicata" is an unapproved homeopathic preparation
[7]; its scientific evidence is not recognized by the FDA and it should not be considered in rigorous

scientific comparison.
Addressing the Data Gap: The lack of direct comparative data suggests a potential area for primary

research. Your guide could focus on synthesizing and characterizing magnesium arsenate using the
analytical techniques listed above (XRD, FTIR, XPS) to establish its baseline properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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